Cas no 635700-02-6 (tert-butyl 1-methylpyrrolidine-3-carboxylate)

• Product Name: tert-butyl 1-methylpyrrolidine-3-carboxylate
• CAS No: 635700-02-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD11227161
• CID: 1068889
• PubChem ID: 23079662
• Update Time: 2025-10-22

tert-butyl 1-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester
• TERT-BUTYL 1-METHYLPYRROLIDINE-3-CARBOXYLATE
• tert-butyl 1-methylpyrrolidine-3-carboxylate

• MDL： MFCD11227161
• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)8-5-6-11(4)7-8/h8H,5-7H2,1-4H3
• InChI Key： VORMBALJARSMHR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CN(C)CC1)=O

Computed Properties

• Exact Mass: 185.142
• Monoisotopic Mass: 185.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

tert-butyl 1-methylpyrrolidine-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 1-methylpyrrolidine-3-carboxylate

Comprehensive Guide to tert-butyl 1-methylpyrrolidine-3-carboxylate (CAS No. 635700-02-6): Properties, Applications, and Market Insights

tert-butyl 1-methylpyrrolidine-3-carboxylate (CAS No. 635700-02-6) is a specialized organic compound widely used in pharmaceutical synthesis and chemical research. This ester derivative of pyrrolidine has gained significant attention due to its versatile applications in drug development and organic chemistry. With the increasing demand for pyrrolidine-based intermediates, understanding this compound's properties and uses becomes essential for researchers and industry professionals.

The molecular structure of tert-butyl 1-methylpyrrolidine-3-carboxylate features a pyrrolidine ring substituted with both a methyl group and a tert-butyl ester functionality. This unique arrangement contributes to its stability and reactivity profile, making it particularly valuable in medicinal chemistry applications. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents.

In pharmaceutical research, tert-butyl 1-methylpyrrolidine-3-carboxylate serves as a crucial building block for drug discovery. Its structural features make it particularly useful in developing central nervous system (CNS) active compounds, where the pyrrolidine moiety often enhances blood-brain barrier penetration. Recent studies have explored its potential in creating novel neurological therapeutics, aligning with current research trends in neurodegenerative disease treatment.

The synthesis of tert-butyl 1-methylpyrrolidine-3-carboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Manufacturers employ advanced analytical techniques like HPLC and GC-MS to verify the compound's identity and quality, addressing the pharmaceutical industry's stringent requirements. This quality control is particularly important given the compound's role in producing high-value pharmaceutical intermediates.

Market analysis indicates growing demand for tert-butyl 1-methylpyrrolidine-3-carboxylate across North America, Europe, and Asia-Pacific regions. The expansion of contract research organizations (CROs) and increased investment in drug discovery programs are key drivers for this market growth. Industry reports suggest the compound's applications in developing innovative small molecule drugs will continue to expand through 2030.

From a regulatory perspective, tert-butyl 1-methylpyrrolidine-3-carboxylate is generally classified as a research chemical rather than a pharmaceutical active ingredient. However, researchers must comply with Good Laboratory Practice (GLP) standards when handling the compound. Proper storage conditions typically recommend keeping the material in tightly sealed containers under inert atmosphere at controlled temperatures.

The environmental profile of tert-butyl 1-methylpyrrolidine-3-carboxylate has been studied in accordance with OECD guidelines. While not classified as environmentally hazardous under normal use conditions, proper waste management procedures should be followed. Many manufacturers now offer sustainable synthesis routes for this compound, responding to the chemical industry's green chemistry initiatives.

Recent scientific literature highlights innovative applications of tert-butyl 1-methylpyrrolidine-3-carboxylate in asymmetric synthesis and catalysis. Its structural features make it valuable for creating chiral auxiliaries and ligands in transition metal-catalyzed reactions. These developments align with current trends in precision chemical synthesis and atom-efficient processes.

For researchers sourcing tert-butyl 1-methylpyrrolidine-3-carboxylate, several technical considerations are important. The compound's stability, typically specified as >95% purity by HPLC, and its compatibility with various organic solvents should be verified for specific applications. Many suppliers now provide custom synthesis services for derivatives of this compound, enabling tailored solutions for specialized research needs.

Looking ahead, the applications of tert-butyl 1-methylpyrrolidine-3-carboxylate are expected to expand into new areas of bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. These emerging fields in drug discovery are creating novel demand for versatile heterocyclic building blocks like this compound. Continued research into its reactivity patterns will likely uncover additional synthetic utility.

In conclusion, tert-butyl 1-methylpyrrolidine-3-carboxylate (CAS No. 635700-02-6) represents an important tool in modern chemical research and pharmaceutical development. Its unique structural features and versatile reactivity make it valuable for numerous applications in drug discovery and organic synthesis. As the chemical and pharmaceutical industries continue to evolve, this compound will likely maintain its relevance in developing next-generation therapeutic agents and specialty chemicals.